Cas no 35207-83-1 (Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester)
35207-83-1 structure
Product Name:Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester
CAS No:35207-83-1
MF:C17H28O4
MW:296.401825904846
CID:323089
PubChem ID:283677
Update Time:2025-04-19
Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester
- ditert-butyl bicyclo[4.1.0]heptane-7,7-dicarboxylate
- 7,7-Di-t-butoxycarbonylnorcaran
- AC1Q5XK9
- AG-J-89117
- AR-1I6725
- CTK4H3922
- di-tert-butyl bicyclo[4.1.0]heptane-7,7-dicarboxylate
- NSC138648
- DTXSID70300746
- NSC-138648
- 35207-83-1
-
- Inchi: 1S/C17H28O4/c1-15(2,3)20-13(18)17(14(19)21-16(4,5)6)11-9-7-8-10-12(11)17/h11-12H,7-10H2,1-6H3
- InChI Key: XVBAKGUEWZXFKI-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(C1(C(=O)OC(C)(C)C)C2CCCCC21)=O
Computed Properties
- Exact Mass: 296.19884
- Monoisotopic Mass: 296.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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